Cas no 2228602-24-0 (3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol)

3-(1-Ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol is a heterocyclic compound featuring an indole core fused with an azetidine ring bearing a hydroxyl substituent. This structure imparts unique steric and electronic properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The presence of both nitrogen-containing rings enhances its potential as a pharmacophore, particularly in targeting central nervous system (CNS) receptors or enzymes. The ethyl group on the indole nitrogen may improve lipophilicity, while the azetidin-3-ol moiety offers hydrogen-bonding capability, facilitating interactions with biological targets. Its rigid scaffold is advantageous for designing selective ligands with optimized binding affinity and metabolic stability.
3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol structure
2228602-24-0 structure
Product Name:3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol
CAS No:2228602-24-0
MF:C13H18N2O
MW:218.294823169708
CID:5818079
PubChem ID:165665347
Update Time:2025-05-23

3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol
    • EN300-1752361
    • 2228602-24-0
    • Inchi: 1S/C13H18N2O/c1-2-15-6-5-10-7-11(3-4-12(10)15)13(16)8-14-9-13/h3-4,7,14,16H,2,5-6,8-9H2,1H3
    • InChI Key: FTPXNNGZNKCREP-UHFFFAOYSA-N
    • SMILES: OC1(C2C=CC3=C(C=2)CCN3CC)CNC1

Computed Properties

  • Exact Mass: 218.141913202g/mol
  • Monoisotopic Mass: 218.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 35.5Ų

3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1752361-0.05g
3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol
2228602-24-0
0.05g
$983.0 2023-09-20
Enamine
EN300-1752361-0.1g
3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol
2228602-24-0
0.1g
$1031.0 2023-09-20
Enamine
EN300-1752361-0.25g
3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol
2228602-24-0
0.25g
$1078.0 2023-09-20
Enamine
EN300-1752361-0.5g
3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol
2228602-24-0
0.5g
$1124.0 2023-09-20
Enamine
EN300-1752361-1.0g
3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol
2228602-24-0
1g
$1172.0 2023-06-03
Enamine
EN300-1752361-2.5g
3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol
2228602-24-0
2.5g
$2295.0 2023-09-20
Enamine
EN300-1752361-5.0g
3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol
2228602-24-0
5g
$3396.0 2023-06-03
Enamine
EN300-1752361-10.0g
3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol
2228602-24-0
10g
$5037.0 2023-06-03
Enamine
EN300-1752361-1g
3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol
2228602-24-0
1g
$1172.0 2023-09-20
Enamine
EN300-1752361-5g
3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol
2228602-24-0
5g
$3396.0 2023-09-20

Additional information on 3-(1-ethyl-2,3-dihydro-1H-indol-5-yl)azetidin-3-ol

3-(1-Ethyl-2,3-Dihydro-1H-indol-5-Yl)Azetidin-3-Ol: A Comprehensive Overview

The compound 3-(1-Ethyl-2,3-Dihydro-1H-indol-5-Yl)Azetidin-3-Ol, identified by the CAS number 2228602-24-0, is a fascinating molecule with significant potential in various fields of research and application. This compound belongs to the class of azetidinols, which are four-membered ring structures with hydroxyl groups, and it incorporates an indole moiety, a heterocyclic aromatic structure commonly found in natural products and bioactive compounds.

The structure of 3-(1-Ethyl-2,3-Dihydro-1H-indol-5-Yl)Azetidin-3-Ol is characterized by its azetidine ring fused with a hydroxyl group at the third position and an indole substituent at the fifth position of the indole ring. The ethyl group attached to the indole further enhances the molecule's complexity and potential for diverse interactions. This unique combination of structural features makes it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The indole moiety is known for its ability to interact with protein targets through hydrogen bonding and π–π interactions, while the azetidine ring provides additional flexibility and stability to the molecule. These properties make it a promising candidate for designing small-molecule inhibitors targeting various disease-related proteins.

In terms of synthesis, researchers have employed various strategies to construct this compound efficiently. One common approach involves the use of palladium-catalyzed cross-coupling reactions to assemble the indole fragment with the azetidine core. This method not only ensures high yields but also allows for fine-tuning of the substituents to optimize biological activity.

Furthermore, computational studies have been conducted to explore the binding modes and selectivity profiles of this compound against various protein targets. These studies utilize molecular docking and dynamics simulations to predict how the molecule interacts with its targets at an atomic level. Such insights are invaluable for guiding medicinal chemistry efforts aimed at improving potency, selectivity, and pharmacokinetic properties.

The biological evaluation of 3-(1-Ethyl-2,3-Dihydro-1H-indol-5-Yl)Azetidin-3-Ol has revealed interesting activities across multiple assays. For instance, it has shown moderate inhibitory effects on certain kinases involved in cancer pathways, suggesting its potential as a lead compound for anticancer drug development. Additionally, preliminary studies indicate that this compound may possess anti-inflammatory properties, opening up possibilities for its application in treating inflammatory diseases.

In conclusion, 3-(1-Ethyl-2,3-Dihydro-1H-indol-5-Yl)Azetidin-3-Ol represents a compelling example of how structural diversity can be harnessed to create bioactive molecules with therapeutic potential. With ongoing research focusing on optimizing its properties and exploring its mechanism of action, this compound continues to be a focal point in drug discovery efforts.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD